Tert-butyl 6-(aminomethyl)-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate

• IUPAC Name: tert-butyl 6-(aminomethyl)-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C15H28N2O2/c1-15(2,3)19-14(18)17-7-6-12-8-11(9-16)4-5-13(12)10-17/h11-13H,4-10,16H2,1-3H3
• InChI Key: UDLYJMFMOWFBSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2CC(CCC2C1)CN
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

Tert-butyl compounds are often used in organic synthesis due to their stability and ease of removal. The compound you mentioned is a complex organic molecule that likely contains an isoquinoline structure, which is a common structure in many natural products and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, tert-butyl groups are often introduced into molecules using Boc-protected amino acids in the presence of suitable coupling reagents.

Molecular Structure Analysis

The molecular structure of such compounds typically involves analysis techniques such as NMR spectroscopy. The tert-butyl group can serve as a probe for NMR studies of macromolecular complexes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, tert-butyl groups can influence the solubility, stability, and reactivity of the compound.

Safety And Hazards

Safety and hazards associated with a compound depend on its physical and chemical properties. Tert-butyl compounds can be flammable and may cause irritation or harm if ingested or inhaled.

Future Directions

The future directions in the research and application of such compounds could involve their use in the synthesis of complex organic molecules, development of new pharmaceuticals, and studies of biological systems.